Magnesium levulinate

• CAS No.: 58505-81-0
• Molecular Formula: C10H14MgO6
• Molecular Weight: 254.52 g/mol
• IUPAC Name: magnesium;4-oxopentanoate
• InChI: InChI=1S/2C5H8O3.Mg/c2*1-4(6)2-3-5(7)8;/h2*2-3H2,1H3,(H,7,8);/q;;+2/p-2
• InChI Key: RECCGACJWKEPOU-UHFFFAOYSA-L
• SMILES: CC(=O)CCC(=O)[O-].CC(=O)CCC(=O)[O-].[Mg+2]
• Synonyms: calcium levulate; calcium levulinate; Diasporal; levulinic acid; levulinic acid, ammonium salt; levulinic acid, calcium salt; levulinic acid, sodium salt; Magnesium Diasporal; magnesium laevulinate; magnesium levulinate

Description

Magnesium levulinate is the magnesium salt of levulinic acid, a compound derived from biomass. It is primarily used as a mineral supplement to treat magnesium deficiency . The chemical formula for this compound is C10H14MgO6, and it has a molar mass of 254.521 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions: Magnesium levulinate can be synthesized by reacting levulinic acid with magnesium hydroxide or magnesium carbonate. The reaction typically occurs in an aqueous medium at room temperature, forming this compound and water as by-products .

Industrial Production Methods: On an industrial scale, this compound is produced by neutralizing levulinic acid with magnesium oxide. This method is preferred due to its efficiency and cost-effectiveness. The reaction is carried out in large reactors, and the product is purified through crystallization .

Chemical Reactions Analysis

Types of Reactions: Magnesium levulinate undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form magnesium acetate and other by-products.

Reduction: It can be reduced to form magnesium hydroxide and levulinic acid.

Substitution: this compound can participate in substitution reactions, where the levulinate ion is replaced by other anions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride are used.

Substitution: Various acids and bases can be used to facilitate substitution reactions.

Major Products Formed:

Oxidation: Magnesium acetate and water.

Reduction: Magnesium hydroxide and levulinic acid.

Substitution: Depending on the substituent, various magnesium salts can be formed.

Scientific Research Applications

Magnesium levulinate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: this compound is studied for its role in cellular metabolism and enzyme activation.

Medicine: It is used as a supplement to treat magnesium deficiency and is being researched for its potential therapeutic effects in various diseases.

Industry: this compound is used in the production of biodegradable plastics and as a corrosion inhibitor.

Mechanism of Action

Magnesium levulinate exerts its effects by increasing the levels of magnesium ions in the body. Magnesium is a crucial cofactor for many enzymes and is involved in numerous biochemical pathways, including ATP synthesis, DNA replication, and protein synthesis . The levulinate ion also has potential biological activity, contributing to the overall effects of the compound .

Comparison with Similar Compounds

• Magnesium acetate
• Magnesium citrate
• Magnesium sulfate

Comparison: Magnesium levulinate is unique due to its dual functionality, providing both magnesium and levulinate ions. This dual action makes it more versatile compared to other magnesium salts, which typically only provide magnesium ions . Additionally, the levulinate ion has potential biological activity, which is not present in other magnesium salts .

Synthesis routes and methods

Procedure details

In another experiment, the feasibility of the decomposition of the magnesium salt of levulinic acid was assessed using thermogravimetric analysis (TGA). Levulinic acid was neutralized using magnesium hydroxide to produce magnesium levulinate which was dried in an oven. Experiments were conducted using a TA Instruments Q500 TGA. Approximately 5 mg samples were loaded onto platinum pans as very thin layers.